2-chloro-N-(1-methylpiperidin-4-yl)acetamide hydrochloride
Description
2-chloro-N-(1-methylpiperidin-4-yl)acetamide hydrochloride is a chemical compound with the molecular formula C14H19ClN2O•HCl . It has a molecular weight of 303.23 . This compound is intended for research use only and is not intended for diagnostic or therapeutic use .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C14H19ClN2O.ClH/c1-11-6-8-17(9-7-11)13-4-2-12(3-5-13)16-14(18)10-15;/h2-5,11H,6-10H2,1H3,(H,16,18);1H .Safety and Hazards
The safety information available indicates that 2-chloro-N-(1-methylpiperidin-4-yl)acetamide hydrochloride may cause skin irritation, serious eye damage, and may cause respiratory irritation . The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, and H335 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-chloro-N-(1-methylpiperidin-4-yl)acetamide hydrochloride involves the reaction of 1-methylpiperidine with chloroacetyl chloride followed by reaction with ammonium hydroxide to form the desired product.", "Starting Materials": [ "1-methylpiperidine", "chloroacetyl chloride", "ammonium hydroxide", "hydrochloric acid", "diethyl ether", "sodium bicarbonate" ], "Reaction": [ "1. To a solution of 1-methylpiperidine (1.0 equiv) in diethyl ether, add chloroacetyl chloride (1.1 equiv) dropwise with stirring at 0°C.", "2. After the addition is complete, stir the reaction mixture at 0°C for 1 hour.", "3. Add ammonium hydroxide (2.0 equiv) dropwise to the reaction mixture at 0°C.", "4. Stir the reaction mixture at 0°C for 1 hour.", "5. Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "6. Extract the product with diethyl ether.", "7. Wash the organic layer with saturated sodium bicarbonate solution.", "8. Dry the organic layer over anhydrous sodium sulfate.", "9. Concentrate the organic layer under reduced pressure to obtain the crude product.", "10. Dissolve the crude product in hydrochloric acid and recrystallize to obtain the pure product as a hydrochloride salt." ] } | |
CAS RN |
1263277-05-9 |
Molecular Formula |
C8H16Cl2N2O |
Molecular Weight |
227.1 |
Purity |
91 |
Origin of Product |
United States |
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